Cas no 17364-31-7 (methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate)
17364-31-7 structure
Product Name:methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate
CAS No:17364-31-7
MF:C17H28O2
MW:264.403025627136
CID:1358254
PubChem ID:5365638
Update Time:2025-04-20
methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate
- 4,7,10-Hexadecatrienoic acid, methyl ester
- Methyl (4E,7E,10E)-4,7,10-hexadecatrienoate
- METHYL 4,7,10-HEXADECATRIENOATE
- methyl hexadeca-4,7,10-trienoate
- 4,7,10-Hexadecatrienoic acid methyl ester
- Methyl (4E,7E,10E)-4,7,10-hexadecatrienoate #
- QXIXLIQMMRFWPB-SPOHZTNBSA-N
- 17364-31-7
-
- Inchi: 1S/C17H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h7-8,10-11,13-14H,3-6,9,12,15-16H2,1-2H3/b8-7+,11-10+,14-13+
- InChI Key: QXIXLIQMMRFWPB-SPOHZTNBSA-N
- SMILES: O(C)C(CC/C=C/C/C=C/C/C=C/CCCCC)=O
Computed Properties
- Exact Mass: 264.20904
- Monoisotopic Mass: 264.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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